Cas no 218795-72-3 (Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-)

• Product Name: Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
• CAS No: 218795-72-3
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 243535
• PubChem ID: 2794565
• Update Time: 2025-04-19

Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
• 1,3-Dichloro-2-(2-chloro-4-nitrophenoxy)benzene
• AC1MDRDW
• BTB03905
• CTK4E7878
• HMS544E08
• Maybridge1_000976
• MolPort-009-013-817
• Oprea1_517292
• 218795-72-3
• DTXSID60383220
• FT-0606639

• Inchi： 1S/C12H6Cl3NO3/c13-8-2-1-3-9(14)12(8)19-11-5-4-7(16(17)18)6-10(11)15/h1-6H
• InChI Key： YFYIFEQPUBAAJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.94148
• Monoisotopic Mass: 316.941326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.533
• Melting Point: 136 °C
• Boiling Point: 347.8°Cat760mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.63
• PSA: 52.37
• LogP: 5.87050

Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Security Information

• Hazardous Material Identification：
• Risk Phrases：R20/21/22;R36/37/38
• Safety Term：S26;S36/37/39